Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-[3-(methanesulfonamido)phenoxy]-2-methylsulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C15H17N3O5S2/c1-4-22-14(19)12-9-16-15(24-2)17-13(12)23-11-7-5-6-10(8-11)18-25(3,20)21/h5-9,18H,4H2,1-3H3
• InChI Key: XVEZHGVJOVKPRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1OC2=CC=CC(=C2)NS(=O)(=O)C)SC
• Molecular Formula: C15H17N3O5S2
• Molecular Weight: 383.4 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has various functional groups attached to it, including a methylsulfanyl group, a methylsulfonyl group, an amino group, and an ethoxy group.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research on heterocyclic compounds, particularly those with pyrimidine scaffolds, is significant due to their extensive pharmacological applications. A review by Parmar, Vala, and Patel (2023) emphasizes the importance of hybrid catalysts in synthesizing 5H-pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (thiones), which are crucial for the medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. This highlights a potential area of application for Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate in drug development and synthesis of bioactive molecules (Parmar, Vala, & Patel, 2023).

Antioxidant Capacity and Pharmacological Effects

The study of the antioxidant capacities of chemical compounds is crucial in understanding their potential health benefits. Ilyasov et al. (2020) provide a detailed analysis of the ABTS/PP decolorization assay, used to measure the antioxidant capacity of various compounds. This assay and the understanding of reaction pathways involved could be relevant to studying the antioxidant properties of Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate and similar compounds (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Biological Activities and Effects

Understanding the biological activities and effects of chemical compounds is fundamental in pharmacology and toxicology. The review on sulforaphane by Kim and Park (2016) discusses a wide range of biological effects, including antioxidant, antimicrobial, anticancer, anti-inflammatory, anti-aging, neuroprotective, and antidiabetic activities. While sulforaphane differs structurally from Ethyl 2-(methylsulfanyl)-4-{3-[(methylsulfonyl)amino]phenoxy}-5-pyrimidinecarboxylate, the methodologies and biological assays used in such studies are relevant for investigating the pharmacological properties of a wide array of chemical compounds (Kim & Park, 2016).